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Flurazole does not directly kill weeds but protects crops like grain sorghum from injury caused by certain

herbicides (e.g., acetochlor, alachlor, metolachlor) [1] [2]. It acts by enhancing the crop's metabolic

detoxification pathways.

Biochemical Mode of Action: Flurazole enhances the cytochrome P450-mediated oxidative
metabolism of the herbicide within the crop plant. This process is followed by the conjugation of the

metabolized herbicide, making it less toxic. The conjugated products are then safely sequestered
within the plant [1]. In essence, flurazole helps the crop plant to more rapidly break down and

neutralize the herbicide before it can cause harm.
Physiological Effects: Research on grain sorghum has shown that flurazole does not always

completely protect the primary root from herbicide-induced growth inhibition. Its protective effect is
more pronounced when nutrients are available and is particularly effective in stimulating the growth of

mesocotyl roots and protecting the second adventitious root system [2].

Quantitative Data on Flurazole

The table below summarizes key physicochemical and environmental fate properties of flurazole from the

Pesticide Properties DataBase [1].

Property Value Notes

Molecular Formula C₁₂H₇ClF₃NO₂S [1]

Molecular Mass 321.70 g/mol [1]
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Property Value Notes

Water Solubility 0.5 mg/L @ 20°C, pH 7 Considered low solubility [1]

Octanol-Water Partition Coefficient (Log
P)

3.41 Indicates high lipophilicity
[3]

Vapor Pressure 3.90 x 10⁻² mPa @

20°C

Considered low volatility [1]

Mammalian Acute Oral LD₅₀ (Rat) >5000 mg/kg Classified as low toxicity [1]

Avian Acute LD₅₀ (Northern Bobwhite) >2510 mg/kg Classified as low toxicity [1]

General Biodegradability Not provided Data is lacking [1]

Experimental Insights and Protocols

While the search results do not provide step-by-step laboratory protocols, they highlight key methodological

considerations from published studies.

Model System: The primary model organism used in this research is grain sorghum (Sorghum
bicolor) [2].
Key Growth Variables Measured: Experiments evaluated the effects on different parts of the

seedling, specifically measuring:
Inhibition of primary root growth

Stimulation of mesocotyl root growth
Protection of the second adventitious root system [2]

Critical Experimental Condition: A key finding was that the safening effect of flurazole was more
evident in the presence of nutrients compared to distilled water alone. This suggests that the plant's

metabolic energy and resources are crucial for the detoxification mechanism to function effectively
[2].

Visualizing the Mechanism and Experiment
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The following diagrams, created with Graphviz, illustrate the proposed mechanism of flurazole and a

generalized experimental workflow.
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Flurazole enhances P450 metabolism and conjugation of herbicides in crops.
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Generalized Root Growth Experiment
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Workflow for testing flurazole effects on sorghum root growth.

Research Status and Gaps
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According to the Pesticide Properties DataBase, flurazole is not an approved substance under the current

European Union regulatory framework (EC 1107/2009) [1]. A significant challenge in environmental risk

assessment is the lack of available data; for instance, parameters for soil degradation (DT₅₀) and aqueous

photolysis are listed as unknown [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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